N-[1-methyl-2-(1-piperidinylmethyl)-1H-benzimidazol-5-yl]-2-phenoxyacetamide

• IUPAC Name: N-[1-methyl-2-(piperidin-1-ylmethyl)benzimidazol-5-yl]-2-phenoxyacetamide
• InChI: InChI=1S/C22H26N4O2/c1-25-20-11-10-17(23-22(27)16-28-18-8-4-2-5-9-18)14-19(20)24-21(25)15-26-12-6-3-7-13-26/h2,4-5,8-11,14H,3,6-7,12-13,15-16H2,1H3,(H,23,27)
• InChI Key: QXYISZCBZBPRJP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)NC(=O)COC3=CC=CC=C3)N=C1CN4CCCCC4
• Molecular Formula: C22H26N4O2
• Molecular Weight: 378.5 g/mol

Description

N-[1-methyl-2-(1-piperidinylmethyl)-1H-benzimidazol-5-yl]-2-phenoxyacetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as MP-10 and has been shown to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of MP-10 is not fully understood, but it is believed to act through multiple pathways. MP-10 has been shown to inhibit the activity of various enzymes and proteins involved in inflammation, cancer, and viral replication. It has also been shown to modulate the activity of neurotransmitters in the brain, which may contribute to its potential use in treating neurodegenerative diseases.
Biochemical and Physiological Effects:
MP-10 has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit cancer cell growth, and inhibit viral replication. MP-10 has also been shown to modulate neurotransmitter activity in the brain, which may contribute to its potential use in treating neurodegenerative diseases. Additionally, MP-10 has been shown to have potential in the treatment of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using MP-10 in lab experiments is its potential therapeutic applications. MP-10 has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties, making it a promising candidate for drug development. Additionally, the synthesis of MP-10 has been optimized to produce high yields of the compound with high purity, making it easier to use in lab experiments.
One limitation of using MP-10 in lab experiments is its complex synthesis process. The multi-step synthesis process requires expertise in organic chemistry, which may limit its accessibility to researchers. Additionally, the mechanism of action of MP-10 is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on MP-10. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases. Another direction is to explore the mechanism of action of MP-10 in more detail, which may provide insights into its potential uses. Additionally, research could be conducted to optimize the synthesis process of MP-10 to make it more accessible to researchers.

Scientific Research Applications

MP-10 has been studied extensively in scientific research due to its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. MP-10 has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, MP-10 has been shown to have potential in the treatment of cardiovascular diseases.